Cas no 640729-51-7 (Pentanedioic acid, 2-(1-methylethyl)-3-oxo-, dimethyl ester)

• Product Name: Pentanedioic acid, 2-(1-methylethyl)-3-oxo-, dimethyl ester
• CAS No: 640729-51-7
• MF: C₁₀H₁₆O₅
• MW: 216.231043815613
• CID: 1665623
• Update Time: 2024-09-03

Pentanedioic acid, 2-(1-methylethyl)-3-oxo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-(1-methylethyl)-3-oxo-, dimethyl ester
• Pentanedioic acid, 2-(1-methylethyl)-3-oxo-, 1,5-dimethyl ester

• Inchi： 1S/C10H16O5/c1-6(2)9(10(13)15-4)7(11)5-8(12)14-3/h6,9H,5H2,1-4H3
• InChI Key： OYTBAKZNDYHLGZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C(C)C)C(=O)CC(OC)=O

Computed Properties

• Exact Mass: 216.09978

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 261.8±15.0 °C(Predicted)
• PSA: 69.67
• pka: 9.84±0.46(Predicted)